Cas no 1188437-99-1 (methyl 5-(2-aminoethyl)-1-methyl-1H-pyrazole-4-carboxylate)

• Product Name: methyl 5-(2-aminoethyl)-1-methyl-1H-pyrazole-4-carboxylate
• CAS No: 1188437-99-1
• MF: C₈H₁₃N₃O₂
• MW: 183.207721471786
• CID: 6268140
• PubChem ID: 101492111
• Update Time: 2025-06-13

methyl 5-(2-aminoethyl)-1-methyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(2-aminoethyl)-1-methyl-1H-pyrazole-4-carboxylate
• EN300-1867995
• 1188437-99-1

• Inchi： 1S/C8H13N3O2/c1-11-7(3-4-9)6(5-10-11)8(12)13-2/h5H,3-4,9H2,1-2H3
• InChI Key： QRXWFLDFFOUNNE-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=NN(C)C=1CCN)=O

Computed Properties

• Exact Mass: 183.100776666g/mol
• Monoisotopic Mass: 183.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 70.1Ų

Additional information on methyl 5-(2-aminoethyl)-1-methyl-1H-pyrazole-4-carboxylate

Introduction to Methyl 5-(2-aminoethyl)-1-methyl-1H-pyrazole-4-carboxylate (CAS No. 1188437-99-1)

Methyl 5-(2-aminoethyl)-1-methyl-1H-pyrazole-4-carboxylate, with the chemical formula C₉H₁₄N₂O₂, is a significant compound in the field of pharmaceutical chemistry. This compound is characterized by its methyl 5-(2-aminoethyl)-1-methyl-1H-pyrazole-4-carboxylate structure, which makes it a valuable intermediate in the synthesis of various bioactive molecules. The CAS No. 1188437-99-1 identifier ensures its uniqueness and facilitates precise referencing in scientific literature and industrial applications.

The pyrazole core of this molecule is a well-known pharmacophore, widely recognized for its role in drug design due to its ability to interact with biological targets. Pyrazole derivatives have been extensively studied for their potential in treating a range of diseases, including inflammatory disorders, infectious diseases, and cancer. The presence of both amino and carboxyl functional groups in methyl 5-(2-aminoethyl)-1-methyl-1H-pyrazole-4-carboxylate enhances its reactivity, making it a versatile building block for the development of novel therapeutic agents.

In recent years, there has been a growing interest in the development of small molecule inhibitors targeting specific enzymes and receptors involved in disease pathways. The methyl 5-(2-aminoethyl)-1-methyl-1H-pyrazole-4-carboxylate scaffold has shown promise in this regard, particularly in the inhibition of enzymes such as kinases and phosphodiesterases. For instance, studies have demonstrated its potential as a lead compound in the design of kinase inhibitors, which are crucial in cancer therapy. The amino ethyl side chain provides a hydrogen bond donor capability, which is essential for achieving high binding affinity to biological targets.

The synthesis of methyl 5-(2-aminoethyl)-1-methyl-1H-pyrazole-4-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between hydrazine derivatives and β-keto esters, followed by methylation and carboxylation steps. Advanced techniques such as catalytic hydrogenation and protecting group strategies are often employed to achieve the desired product with minimal side reactions.

One of the notable applications of this compound is in the field of drug discovery, where it serves as a precursor for more complex molecules. Researchers have leveraged its structural features to develop derivatives with enhanced pharmacological properties. For example, modifications at the amino group can introduce additional functionality, such as acylation or alkylation, which can fine-tune the compound's bioactivity. Such modifications are crucial for improving drug-like characteristics, including solubility, metabolic stability, and target specificity.

The CAS No. 1188437-99-1 registry number ensures that researchers can reliably obtain this compound from chemical suppliers while maintaining consistency across different batches. This standardization is critical for reproducibility in scientific experiments and for scaling up production in pharmaceutical manufacturing.

Recent advancements in computational chemistry have further enhanced the utility of methyl 5-(2-aminoethyl)-1-methyl-1H-pyrazole-4-carboxylate. Molecular modeling techniques allow researchers to predict the binding modes of this compound with biological targets with high accuracy. This has accelerated the drug discovery process by enabling virtual screening of large libraries of compounds before experimental validation. Such computational approaches have been instrumental in identifying novel therapeutic candidates derived from methyl 5-(2-aminoethyl)-1-methyl-1H-pyrazole-4-carboxylate.

In conclusion, methyl 5-(2-aminoethyl)-1-methyl-1H-pyrazole-4-carboxylate (CAS No. 1188437-99-1) is a versatile and valuable compound with significant potential in pharmaceutical research and development. Its unique structural features make it an excellent scaffold for designing bioactive molecules targeting various disease-related pathways. As research continues to uncover new applications and synthetic methodologies, this compound is poised to play an increasingly important role in the discovery and development of innovative therapies.